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Compound of Interest

Compound Name: Birelentinib

Cat. No.: B15580092 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical guidance for the handling and disposal

of Birelentinib (DZD8586), a first-in-class, non-covalent LYN/Bruton's tyrosine kinase (BTK)

dual inhibitor.[1][2] Given that a specific Safety Data Sheet (SDS) is not publicly available for

this investigational compound, the following procedures are based on its known clinical safety

profile and general best practices for handling potent small molecule kinase inhibitors.

Hazard Identification and Risk Assessment
While Birelentinib has shown a manageable safety profile in clinical trials, it is a potent

bioactive molecule that requires careful handling.[1] The most common Grade ≥3 treatment-

emergent adverse events observed in clinical studies at a 50 mg dose were neutropenia

(26.7%) and pneumonia (6.7%).[1] There were no drug-related bleeding, atrial fibrillation, or

major cardiac events reported.[1] As with all investigational compounds lacking a formal

Occupational Exposure Limit (OEL), a conservative approach to handling is warranted.

Occupational Exposure Banding (OEB): In the absence of an OEL, the principles of

Occupational Exposure Banding should be applied. OEB is a method to categorize chemicals

into bands based on their potential health outcomes and potency, which then guides the

selection of exposure control measures.[3][4] Given its potent biological activity as a dual

kinase inhibitor, Birelentinib should be handled with a high degree of caution, aligning with a

higher control band.
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent accidental exposure through

inhalation, skin contact, or ingestion.

Equipment Specification Purpose

Gloves
Double-gloving with nitrile

gloves

Prevents skin contact. Change

gloves immediately if

contaminated.

Eye Protection
Chemical safety goggles or a

face shield

Protects eyes from dust

particles and splashes.

Lab Coat Disposable, back-closing gown
Protects skin and personal

clothing from contamination.

Respiratory Protection An N95 respirator or higher

Required when handling the

solid compound outside of a

contained system to prevent

inhalation of aerosolized

particles.

Safe Handling Procedures
Adherence to the following operational plan is critical for minimizing exposure risk.

Engineering Controls
Ventilation: All handling of solid Birelentinib must be conducted in a certified chemical fume

hood or a powder containment balance enclosure to minimize inhalation exposure.

Restricted Access: The area where Birelentinib is handled should be clearly marked and

access restricted to authorized personnel only.

Procedural Guidance
Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work surface by covering it with absorbent, disposable bench paper.
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Weighing: When weighing the solid compound, use a powder containment balance

enclosure. If unavailable, use a chemical fume hood and wear appropriate respiratory

protection. Use dedicated spatulas and weighing boats.

Solution Preparation: When preparing solutions, add the solvent to the solid compound

slowly to avoid splashing.

Post-Handling: After handling, wipe down the work surface with a suitable deactivating agent

(if known) or 70% ethanol. Dispose of all contaminated disposable materials as hazardous

waste.

Hygiene: Wash hands thoroughly with soap and water after removing gloves and before

leaving the laboratory.

Disposal Plan
All waste contaminated with Birelentinib must be treated as hazardous chemical waste and

disposed of according to institutional and local regulations.

Waste Type Collection Container Disposal Procedure

Solid Waste
Labeled, sealed hazardous

waste container

Includes contaminated gloves,

gowns, bench paper, pipette

tips, and vials.

Liquid Waste
Labeled, sealed hazardous

liquid waste container

Includes unused solutions and

solvent rinses. Do not pour

down the drain.

Sharps
Puncture-resistant sharps

container

Includes contaminated needles

and syringes.

Step-by-Step Disposal Protocol:

Segregation: Collect all Birelentinib-contaminated waste separately from other laboratory

waste.
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Labeling: Clearly label all waste containers with "Hazardous Chemical Waste," the name

"Birelentinib," and the relevant hazard symbols.

Storage: Store waste containers in a designated, secure area away from general lab traffic.

Collection: Arrange for collection by your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste contractor.

Emergency Procedures
Exposure Type Immediate Action

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water for at least

15 minutes. Remove contaminated clothing.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open.

Inhalation Move the individual to fresh air.

Ingestion Do not induce vomiting.

In all cases of exposure, seek immediate medical attention and provide the medical team with

as much information as possible about the compound.
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Caption: Workflow for the safe handling and disposal of Birelentinib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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